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Compound of Interest

4-Ethyl-4-methylmorpholin-4-ium
Compound Name:
bromide

Cat. No.: B1294596

An In-depth Technical Guide to the Chemical Properties of 4-Ethyl-4-methylmorpholin-4-ium
Bromide

Introduction

4-Ethyl-4-methylmorpholin-4-ium bromide, a quaternary ammonium salt, represents a
significant compound within the class of morpholinium-based ionic liquids.[1][2] Its unique
molecular architecture, combining a stable heterocyclic cation with a simple halide anion,
imparts a range of desirable physicochemical properties. This guide offers a comprehensive
exploration of these properties, grounded in established scientific principles and experimental
data. We will delve into its synthesis, structural characteristics, thermal behavior, and diverse
applications, providing researchers, chemists, and drug development professionals with a
detailed understanding of its scientific and practical utility. The narrative is designed to not only
present data but to explain the causal relationships between the compound's structure and its
function, thereby offering actionable insights for its application in laboratory and industrial
settings.

Chemical Identity and Molecular Structure

At its core, 4-Ethyl-4-methylmorpholin-4-ium bromide is an ionic compound consisting of a
positively charged 4-ethyl-4-methylmorpholin-4-ium cation and a negatively charged bromide
anion. The permanent positive charge on the nitrogen atom, a defining feature of quaternary
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ammonium salts, makes its cationic state independent of pH and is fundamental to its chemical

behavior.[3]

Key Identifiers and Properties:

Property Value Source(s)
4-Ethyl-4-methylmorpholin-4-

IUPAC Name ) ] [4]
ium bromide

CAS Number 65756-41-4 [4][5]

Molecular Formula C7H16BrNO [11[5]

Molecular Weight 210.12 g/mol [1][5]
White to light yellow crystalline

Appearance [1][5]
powder

Melting Point 177 -187 °C [5]

Purity >97% [1][5]

Molecular Structure Diagram:

The structure features a central morpholine ring where the nitrogen atom is quaternized by

both a methyl and an ethyl group. This arrangement results in a stable, somewhat bulky cation.
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Caption: Chemical structure of the 4-Ethyl-4-methylmorpholin-4-ium cation and Bromide anion.

Synthesis and Characterization

The synthesis of 4-Ethyl-4-methylmorpholin-4-ium bromide is typically achieved through a
direct quaternization reaction, a classic and efficient method for preparing quaternary
ammonium salts.[3] This process involves the alkylation of a tertiary amine.

Synthesis Pathway:
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The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the lone pair of
electrons on the nitrogen atom of N-methylmorpholine attacks the electrophilic ethyl group of
an ethylating agent, typically ethyl bromide.

(N-Methylmorpholine) (Ethyl Bromide)

uaternization (SN2)

(4-Ethyl-4-methylmorpho|in-4-ium bromide)

Click to download full resolution via product page
Caption: Synthesis workflow for 4-Ethyl-4-methylmorpholin-4-ium bromide.
Experimental Protocol: Synthesis

e Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve N-methylmorpholine (1.0 equivalent) in a suitable solvent such as
acetonitrile or acetone.

o Alkylation: Add ethyl bromide (1.1 equivalents) dropwise to the solution at room temperature.
The slight excess of the alkylating agent ensures the complete conversion of the tertiary

amine.

e Reaction: Stir the mixture at room temperature or under gentle reflux (e.g., 40-50 °C) for 12-
24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

« |solation: As the product forms, it will often precipitate out of the solvent as a white solid.
Cool the reaction mixture to enhance precipitation.
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 Purification: Collect the solid product by vacuum filtration and wash it with a cold, non-polar
solvent (e.g., diethyl ether) to remove unreacted starting materials. Further purification can
be achieved by recrystallization from a solvent system like ethanol/ethyl acetate.

o Drying: Dry the purified white crystalline powder under vacuum to remove residual solvent.
Characterization Protocol: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the structure of
the synthesized product.

o Sample Preparation: Dissolve 5-10 mg of the dried product in a deuterated solvent (e.qg.,
DMSO-ds or D20).

o Data Acquisition: Acquire *H and 3C NMR spectra using a standard NMR spectrometer.
o Spectral Interpretation (Expected Signals):

o H NMR: Distinct signals corresponding to the ethyl group (a triplet and a quartet), the
methyl group (a singlet), and the morpholine ring protons (two multiplets) are expected.
The integration of these signals should correspond to the number of protons in each

group.

o 18C NMR: Signals for the unique carbon atoms of the ethyl, methyl, and morpholine ring
moieties will be observed.

Physicochemical & Thermal Properties

The properties of 4-Ethyl-4-methylmorpholin-4-ium bromide are characteristic of many ionic
liquids, including high thermal stability and low volatility.[3][6] Morpholinium-based ionic liquids
are known for their favorable electrochemical stability and moderate ionic conductivities.[7]

Thermal Stability Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for
evaluating the thermal stability and phase behavior of the compound.
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e TGA: This technique measures the change in mass of a sample as a function of
temperature, revealing its decomposition temperature (Td). Morpholinium salts are generally
found to be thermally stable to high temperatures.[8] The stability is influenced by the nature
of both the cation and the anion.[9]

o DSC: This analysis identifies thermal transitions such as melting point (Tm) and glass
transition temperature (Tg). For many ionic liquids, a glass transition is observed instead of a
sharp melting point.[7]

Experimental Workflow: Thermal Analysis

[ TGA Analysis ] ; [ Determine Td )
(N2 atmosphere, ramp 10°C/min) (Decomposition Temp.)
Sample Preparation

(5-10 mg)

DSC Analysis Determine Tm / Tg
)
Click to download full resolution via product page

(Heat-Cool-Heat cycle) (Melting / Glass Transition

Caption: Experimental workflow for TGA and DSC thermal analysis.

Applications in Science and Industry

The versatile properties of 4-Ethyl-4-methylmorpholin-4-ium bromide have led to its use in a
wide array of applications.[5]

o Electrolyte Solutions: Its ionic nature makes it an effective electrolyte for electrochemical
applications, including in the development of high-performance batteries and
supercapacitors.[5]

e Phase Transfer Catalyst: As a quaternary ammonium salt, it can facilitate reactions between
reactants in immiscible phases (e.g., aqueous and organic), enhancing reaction rates and
yields in organic synthesis.[5][10][11]

o Pharmaceutical Development: It is utilized in drug formulation processes, where it can act to
improve the solubility and stability of active pharmaceutical ingredients (APIs).[5][10]
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o Green Chemistry: Its low volatility and potential for recyclability position it as a more
environmentally friendly alternative to traditional volatile organic solvents in certain chemical
processes.[5]

e Corrosion Inhibition: The compound can be applied in coatings and treatments to protect
metal surfaces from corrosion, a valuable application in the automotive and aerospace
industries.[5]

o Antimicrobial Formulations: Like many quaternary ammonium compounds, it exhibits
antimicrobial properties, making it a candidate for use in disinfectants and biocides.[5][11]

Safety and Toxicological Profile

As with any chemical compound, proper handling and awareness of potential hazards are
paramount.

GHS Hazard Information:

Pictogram Signal Word Hazard Statement

H340/H341: May
GHSO08 Danger cause/Suspected of causing

genetic defects.

Toxicological Considerations:

o General Quaternary Ammonium Compounds (QACs): QACs as a class can be irritants to the
skin and eyes.[12][13]

e Morpholine Derivatives: The parent amine, morpholine, is known to be a skin and eye irritant.
[13][14] While the toxicological profile of the quaternized form may differ, caution is
warranted.

» Handling: Due to the suspected mutagenicity, it is critical to handle 4-Ethyl-4-
methylmorpholin-4-ium bromide with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.
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Conclusion

4-Ethyl-4-methylmorpholin-4-ium bromide is a versatile quaternary ammonium salt with a
compelling profile of chemical and physical properties. Its straightforward synthesis, high
thermal stability, and utility as a catalyst, electrolyte, and formulation aid underscore its
importance in both academic research and industrial innovation. From advancing green
chemistry principles to enabling new technologies in energy storage and pharmaceuticals, its
potential is extensive. A thorough understanding of its properties, as detailed in this guide, is
the foundation for leveraging its capabilities safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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